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Compound of Interest

Compound Name: Angeloylisogomisin O

Cat. No.: B1150683

Application Notes and Protocols for Rapamycin

For Researchers, Scientists, and Drug Development Professionals

Compound: Rapamycin (also known as Sirolimus) CAS Number: 53123-88-9 Molecular
Formula: Cs1H79NO13[1][2] Molecular Weight: 914.2 g/mol [1][2]

Safety and Handling Procedures

Rapamycin is a potent immunosuppressant and a specific inhibitor of the mechanistic Target of
Rapamycin (mTOR) kinase.[3] It requires careful handling to avoid exposure. The following
information is compiled from Safety Data Sheets (SDS) and should be strictly followed.

Hazard Identification and Classification

Rapamycin is considered hazardous by the OSHA Hazard Communication Standard.[1] Users
must be fully aware of the potential risks before handling.

GHS Hazard Statements:
o H351: Suspected of causing cancer.[4][5][6]
o H361/H361fd: Suspected of damaging fertility or the unborn child.[4][5][6]

o H372: Causes damage to organs through prolonged or repeated exposure.[4][6][7]
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e May form combustible dust concentrations in air.[1]

GHS Pictograms:

o Health Hazard (GHSO08)[4][5]

Signal Word: Danger[1][4]

Personal Protective Equipment (PPE) and Engineering

Controls

Proper PPE and engineering controls are mandatory to minimize exposure risk.

Control Type

Specification

Engineering Controls

Work with Rapamycin powder should be
conducted in a certified chemical fume hood or
a biological safety cabinet to prevent inhalation
of dust.[8][9] Ensure good ventilation in the work

area.[8]

Eye/Face Protection

Wear OSHA-approved safety glasses with side
shields or goggles.[1][4]

Skin Protection

Wear a lab coat and appropriate protective
gloves (e.g., nitrile).[1][4] Change gloves
frequently and wash hands thoroughly after
handling.[1]

Respiratory Protection

Not required under normal use conditions with
adequate ventilation.[1] A NIOSH-approved
respirator should be considered if dust formation

is unavoidable or for large spills.[8][9]

First Aid Measures

In case of exposure, follow these procedures immediately.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide artificial respiration and seek

immediate medical attention.[1][8]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.[1]
Remove contaminated clothing.[8] If irritation

persists, seek medical attention.[1]

Eye Contact

Rinse cautiously with water for several minutes,
holding eyelids open.[1][4] Remove contact
lenses if present and easy to do. Seek medical

attention.[5]

Ingestion

Wash out the mouth with water. Do not induce
vomiting. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][8]

Storage and Disposal

Proper storage is critical for maintaining compound integrity and safety.
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Aspect

Procedure

Storage Conditions

Store in a tightly closed container in a dry, well-
ventilated place.[1][10] For long-term storage,
keep in a freezer at -20°C or -80°C.[8] Store
locked up.[1][5]

Incompatibilities

Avoid strong oxidizing agents, excess heat, and

moisture.[1][8]

Spill Cleanup

For small spills, carefully sweep up the solid
material to avoid creating dust and place it in a
suitable, closed container for disposal.[1][9] For
large spills, evacuate the area and contact
Environmental Health & Safety (EHS).[10]

Waste Disposal

Dispose of contents and containers to an
approved waste disposal plant in accordance
with local, regional, and national regulations.[1]

[9] Do not dispose of down the sink.[9]

Toxicological Data Summary

The toxicological properties of Rapamycin have not been fully investigated, but available data

indicates potential hazards.[1]
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Toxicity Metric Value Species
Oral LD50 >2500 mg/kg Mouse[1][2][6]
Intraperitoneal LD50 18.2 mg/kg Rat[6][11]

Carci icit Category 2: Suspected of
arcinogenici
g Y causing cancer.[1][4][6]

Category 2: Suspected of
Reproductive Toxicity damaging fertility or the unborn
child.[1][4][6]

Mutagenic effects have
Mutagenicity occurred in experimental

animals.[1]

Mechanism of Action and Signaling Pathway

Rapamycin exerts its biological effects by inhibiting mTOR, a serine/threonine protein kinase
that is a central regulator of cell growth, proliferation, and metabolism.[3][12] Rapamycin first
forms a complex with the intracellular receptor FK506-binding protein 12 (FKBP12).[13][14]
This Rapamycin-FKBP12 complex then binds directly to the FRB domain of mTOR,
allosterically inhibiting the activity of the mTOR Complex 1 (MTORC1).[13]

MTORCL1 integrates signals from growth factors (like insulin and IGF-1) and nutrients (like
amino acids) to control protein synthesis.[3][15] Key downstream substrates of mMTORC1
include S6 Kinase 1 (S6K1) and 4E-binding protein 1 (4E-BP1).[3][13] Inhibition of mMTORC1 by
Rapamycin leads to the dephosphorylation of S6K1 and 4E-BP1, resulting in the suppression
of protein synthesis and cell cycle arrest, typically at the G1 phase.[16]
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Caption: mTORCL signaling and the inhibitory action of Rapamycin.[17]

Experimental Protocols

The following are standard protocols to assess the biological activity of Rapamycin in a

research setting.
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Protocol: Western Blot for Phosphorylation of p70 S6
Kinase (S6K)

This protocol is used to quantify the inhibition of mMTORC1 signaling by measuring the

phosphorylation status of its direct downstream target, p70 S6 Kinase (S6K), at the Thr389 site.
[16]

Materials:

Cell culture reagents

Rapamycin stock solution (e.g., 10 mM in DMSO)

Ice-cold Phosphate-Buffered Saline (PBS)

RIPA lysis buffer with protease and phosphatase inhibitors

BCA Protein Assay Kit

SDS-PAGE gels, buffers, and electrophoresis apparatus

PVDF or nitrocellulose membranes

Blocking buffer (e.g., 5% Bovine Serum Albumin (BSA) in TBST)

Primary antibodies: anti-phospho-p70S6K (Thr389), anti-total p70S6K, anti-B-actin (loading
control)[17]

HRP-conjugated secondary antibody[18]

Enhanced Chemiluminescence (ECL) substrate and imaging system[18]

Procedure:

Cell Treatment: Plate cells and grow to 70-80% confluency. Treat cells with varying
concentrations of Rapamycin (e.g., 1 nM to 100 nM) and a vehicle control (DMSO) for a
specified time (e.g., 1-24 hours).[17][19]
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Cell Lysis: After treatment, wash cells twice with ice-cold PBS. Lyse cells in RIPA buffer,
scrape, and centrifuge at 14,000 x g for 15 minutes at 4°C.[18]

Protein Quantification: Determine the protein concentration of the supernatant using a BCA
assay.

SDS-PAGE: Denature equal amounts of protein (20-40 pg) by boiling in Laemmli sample
buffer. Separate proteins via SDS-PAGE.[18]

Membrane Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.
[18]

Immunoblotting:

o

Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

[¢]

Incubate the membrane with primary antibody for phospho-p70S6K (diluted in blocking
buffer) overnight at 4°C.[17]

[¢]

Wash the membrane three times with TBST.[17]

o

Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.[18]

[e]

Wash the membrane again three times with TBST.[17]

Detection: Apply ECL substrate and visualize protein bands using an imaging system.[17]

Stripping and Re-probing: To normalize, strip the membrane and re-probe with antibodies for
total p70S6K and a loading control like B-actin.[19]

Analysis: Quantify band intensities using densitometry software. Calculate the ratio of
phospho-p70S6K to total p70S6K, normalized to the loading control.[17]
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Caption: General workflow for Western Blot analysis of p-S6K.

Protocol: Cell Viability (MTT/IMTS) Assay

This colorimetric assay measures cell metabolic activity, which serves as an indicator of cell
viability, proliferation, and cytotoxicity following Rapamycin treatment.

Materials:

96-well cell culture plates

e Cells of interest

o Complete culture medium

e Rapamycin stock solution

e MTT or MTS reagent

e Solubilization solution (e.g., DMSO for MTT)

e Microplate reader

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-20,000 cells per well and
allow them to adhere overnight.[20][21]

e Treatment: Remove the medium and add fresh medium containing serial dilutions of
Rapamycin (e.g., 0.1 nM to 1000 nM) and a vehicle control.[21]

¢ Incubation: Incubate the plate for a desired period (e.g., 24, 48, or 72 hours) at 37°C and 5%
CO2.[18][22]

e Reagent Addition: Add MTT (to a final concentration of 0.5 mg/mL) or MTS reagent to each
well and incubate for 2-4 hours at 37°C, allowing formazan crystals to form.[18][21]

e Solubilization (for MTT): If using MTT, carefully remove the medium and add DMSO to each
well to dissolve the formazan crystals.[18][21]
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» Measurement: Measure the absorbance (optical density) at the appropriate wavelength (e.g.,
570 nm for MTT, 490 nm for MTS) using a microplate reader.[18][21]

» Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.
Plot the results to determine metrics like the half-maximal inhibitory concentration (ICso).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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